Cas no 2229316-98-5 (3-(2-methoxynaphthalen-1-yl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(2-methoxynaphthalen-1-yl)-2,2-dimethylpropan-1-ol
• CAS No: 2229316-98-5
• MF: C₁₆H₂₀O₂
• MW: 244.328804969788
• CID: 6482895
• PubChem ID: 165613446
• Update Time: 2025-06-08

3-(2-methoxynaphthalen-1-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxynaphthalen-1-yl)-2,2-dimethylpropan-1-ol
• 2229316-98-5
• EN300-1736082

• Inchi： 1S/C16H20O2/c1-16(2,11-17)10-14-13-7-5-4-6-12(13)8-9-15(14)18-3/h4-9,17H,10-11H2,1-3H3
• InChI Key： BWEUSRNBFUOUEF-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C(=CC=C2C=CC=CC=12)OC

Computed Properties

• Exact Mass: 244.146329876g/mol
• Monoisotopic Mass: 244.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(2-methoxynaphthalen-1-yl)-2,2-dimethylpropan-1-ol

Comprehensive Overview of 3-(2-Methoxynaphthalen-1-yl)-2,2-dimethylpropan-1-ol (CAS No. 2229316-98-5)

The compound 3-(2-methoxynaphthalen-1-yl)-2,2-dimethylpropan-1-ol (CAS No. 2229316-98-5) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a methoxynaphthalene moiety linked to a dimethylpropanol group, making it a subject of interest in pharmaceutical and material science research. The CAS number 2229316-98-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

In recent years, the demand for naphthalene derivatives has surged due to their versatile applications in drug discovery and organic synthesis. The 2-methoxynaphthalen-1-yl group in this compound is particularly noteworthy, as it is often associated with bioactive properties. Researchers are exploring its potential in developing novel anti-inflammatory agents and antioxidants, aligning with the growing focus on sustainable therapeutics. The dimethylpropanol segment further enhances its solubility, a key factor in formulation development.

The synthesis of 3-(2-methoxynaphthalen-1-yl)-2,2-dimethylpropan-1-ol typically involves multi-step organic reactions, including Friedel-Crafts alkylation and reduction processes. These methods are widely discussed in academic circles, with optimization strategies being a hot topic in green chemistry forums. The compound’s stability under various pH conditions makes it a candidate for controlled-release formulations, a trending area in pharmaceutical technology.

From an industrial perspective, CAS No. 2229316-98-5 is gaining traction in the flavor and fragrance sector. Its naphthalene backbone contributes to aromatic profiles, while the methoxy and hydroxyl groups offer tunability for scent modulation. This aligns with consumer preferences for natural-inspired synthetic compounds, a dominant trend in personal care products.

Analytical characterization of this compound employs advanced techniques like NMR spectroscopy and mass spectrometry, ensuring purity and structural integrity. These methods are frequently searched by quality control professionals, reflecting the importance of analytical validation in chemical manufacturing. The compound’s logP value and hydrogen bonding capacity are also critical parameters for drug-likeness assessments, a recurring theme in computational chemistry queries.

Environmental considerations are paramount in modern chemical applications. 3-(2-Methoxynaphthalen-1-yl)-2,2-dimethylpropan-1-ol has been evaluated for biodegradability and eco-toxicity, addressing regulatory requirements under REACH and similar frameworks. Such data is increasingly sought after by ESG-conscious enterprises, linking this compound to broader discussions on sustainable chemistry.

In summary, CAS No. 2229316-98-5 represents a multifaceted chemical entity with expanding relevance across industries. Its structural features and functional groups position it as a valuable intermediate for high-value chemical synthesis, while its applications resonate with contemporary priorities like green manufacturing and bioactive material design.